Cas no 1167056-06-5 ((5-Iodo-pyridin-3-yl)-carbamic acid methyl ester)

• Product Name: (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester
• CAS No: 1167056-06-5
• MF: C₇H₇IN₂O₂
• MW: 278.047153711319
• CID: 4561390
• Update Time: 2025-06-07

(5-Iodo-pyridin-3-yl)-carbamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester
• Carbamic acid, N-(5-iodo-3-pyridinyl)-, methyl ester

• Inchi： 1S/C7H7IN2O2/c1-12-7(11)10-6-2-5(8)3-9-4-6/h2-4H,1H3,(H,10,11)
• InChI Key： KNWSSVGFOZCFQF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC(I)=CN=C1

Additional information on (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester

Introduction to (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester (CAS No. 1167056-06-5)

(5-Iodo-pyridin-3-yl)-carbamic acid methyl ester is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1167056-06-5, has garnered attention due to its unique structural properties and versatile reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester consists of a pyridine ring substituted with an iodine atom at the 5-position and a carbamic acid methyl ester group at the 3-position. This configuration imparts distinct electronic and steric characteristics, which are highly advantageous in medicinal chemistry. The presence of the iodine atom, for instance, allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The pyridine scaffold is particularly prominent in this context, as it is a common motif found in many bioactive compounds. Research has demonstrated that pyridine derivatives can interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking interactions, making them ideal candidates for drug discovery.

One of the most compelling aspects of (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester is its utility as a building block in the synthesis of pharmacophores. For instance, studies have shown that this compound can be used to generate novel kinase inhibitors by appending specific side chains that enhance binding affinity to target enzymes. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders.

The methoxy group in the carbamic acid methyl ester moiety provides an additional point of modification, allowing for further derivatization to tailor the physicochemical properties of the final product. This flexibility is particularly valuable in optimizing drug-like properties such as solubility, permeability, and metabolic stability. Recent advances in computational chemistry have also facilitated the rational design of derivatives based on (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester, enabling researchers to predict and refine molecular structures with high precision.

Moreover, the compound's reactivity makes it a useful tool in synthetic organic chemistry. The iodine atom can be readily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups. This property has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many natural products and pharmaceuticals. For example, researchers have utilized (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester to construct complex nitrogen-containing heterocycles through palladium-catalyzed reactions.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of antiviral and antibacterial agents. Pyridine derivatives have been reported to exhibit inhibitory activity against viral proteases and bacterial enzymes, making them promising candidates for therapeutic development. In particular, studies have focused on leveraging the unique electronic properties of the pyridine ring to modulate enzyme activity and improve drug efficacy.

In conclusion, (5-Iodo-pyridin-3-yl)-carbamic acid methyl ester (CAS No. 1167056-06-5) represents a versatile and valuable compound for researchers in pharmaceutical chemistry and chemical synthesis. Its unique structural features and reactivity make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.